Cas no 548767-78-8 (1-Piperazinecarboxylic acid, 4-(1-ethylpropyl)-, 4-fluorophenyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(1-ethylpropyl)-, 4-fluorophenyl ester
• CAS No: 548767-78-8
• MF: C₁₆H₂₃FN₂O₂
• MW: 294.364427804947
• CID: 1591119
• Update Time: 2024-09-01

1-Piperazinecarboxylic acid, 4-(1-ethylpropyl)-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(1-ethylpropyl)-, 4-fluorophenyl ester

• Inchi： 1S/C16H23FN2O2/c1-3-14(4-2)18-9-11-19(12-10-18)16(20)21-15-7-5-13(17)6-8-15/h5-8,14H,3-4,9-12H2,1-2H3
• InChI Key： CUHHBNXPZRLKHW-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C(F)C=C2)=O)CCN(C(CC)CC)CC1

Computed Properties

• Exact Mass: 294.17449

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 376.9±42.0 °C(Predicted)
• PSA: 32.78
• pka: 7.66±0.10(Predicted)